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Abstract
This technical guide provides a comprehensive overview of the magnetic and spectroscopic

properties of ammonium osmium chloride, systematically referred to as ammonium

hexachloroosmate(IV) ((NH₄)₂[OsCl₆]). This document collates available data on its magnetic

susceptibility and spectroscopic characteristics, including infrared, Raman, and ultraviolet-

visible spectroscopy. Detailed experimental protocols for the characterization of such inorganic

complexes are also presented. The information herein is intended to serve as a foundational

resource for researchers and professionals engaged in fields where the physicochemical

properties of transition metal complexes are of paramount importance.

Introduction
Ammonium osmium chloride is an inorganic compound with the chemical formula

(NH₄)₂[OsCl₆].[1] It manifests as red or dark red octahedral crystals and is soluble in water and

alcohol.[1] The compound consists of ammonium cations (NH₄⁺) and hexachloroosmate(IV)

anions ([OsCl₆]²⁻). The osmium central atom in the anion is in the +4 oxidation state, with a d⁴

electron configuration. Understanding the magnetic and spectroscopic properties of this

compound is crucial for its application in various chemical syntheses and as a precursor for the

production of metallic osmium.[2]
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Magnetic Properties
The magnetic properties of transition metal complexes are dictated by the number of unpaired

electrons in the d-orbitals of the central metal ion. In the case of ammonium

hexachloroosmate(IV), the Os(IV) ion has a 5d⁴ electron configuration.

Theoretical Magnetic Moment
For an octahedral d⁴ complex, two possible spin states exist: high-spin (t₂g³ eg¹) with four

unpaired electrons and low-spin (t₂g⁴) with two unpaired electrons. The spin-only magnetic

moment (μ_s.o.) can be calculated using the formula:

μ_s.o. = √n(n+2) B.M.

where 'n' is the number of unpaired electrons and B.M. stands for Bohr Magnetons.

However, theoretical studies involving relativistic calculations on [OsCl₆]²⁻ and related Os(IV)

complexes suggest that a strong spin-orbit coupling leads to a non-magnetic ground state with

a total angular pseudo-momentum J̃  = 0.[3][4] This would imply a diamagnetic or very weakly

paramagnetic behavior, deviating significantly from the simple spin-only prediction.

Experimental Magnetic Susceptibility
Comprehensive experimental data on the magnetic susceptibility of ammonium osmium
chloride is not readily available in the public domain. However, based on theoretical

predictions for the [OsCl₆]²⁻ anion, the compound is expected to exhibit a low magnetic

moment.[3][4]

Table 1: Magnetic Susceptibility Data for Ammonium Osmium Chloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/353802614_Towards_understanding_the_magnetism_of_OsIV_complexes_an_ab_initio_insight
https://pubs.rsc.org/en/content/articlelanding/2021/dt/d1dt01558c
https://www.benchchem.com/product/b076923?utm_src=pdf-body
https://www.benchchem.com/product/b076923?utm_src=pdf-body
https://www.researchgate.net/publication/353802614_Towards_understanding_the_magnetism_of_OsIV_complexes_an_ab_initio_insight
https://pubs.rsc.org/en/content/articlelanding/2021/dt/d1dt01558c
https://www.benchchem.com/product/b076923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Method Reference

Molar Magnetic

Susceptibility (χ_M)
Data not available - -

Effective Magnetic

Moment (μ_eff)
Data not available - -

Diamagnetic

Correction (χ_D)

-225.9 x 10⁻⁶ cm³/mol

(Estimated)
Pascal's Constants Calculated

Note: The diamagnetic correction is an estimated value calculated using Pascal's constants for

the constituent ions. The value for the [OsCl₆]²⁻ anion is estimated, and the value for two NH₄⁺

ions is -36.7 x 10⁻⁶ cm³/mol per ion.[5]

Spectroscopic Properties
Spectroscopic techniques are vital for elucidating the structural and electronic properties of

ammonium osmium chloride.

Infrared (IR) and Raman Spectroscopy
Vibrational spectroscopy provides insights into the bonding within the [OsCl₆]²⁻ anion and the

ammonium cation.

Table 2: Vibrational Spectroscopy Data for Ammonium Osmium Chloride

Spectroscopy
Wavenumber
(cm⁻¹)

Assignment Reference

FT-IR Data not available - -

FT-Raman Data not available - -

Note: While the existence of FT-IR and FT-Raman spectra for ammonium osmium chloride is

documented, specific peak positions and their assignments are not detailed in the readily

available literature.
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Ultraviolet-Visible (UV-Vis) Spectroscopy
The electronic transitions within the d-orbitals of the Os(IV) center and charge transfer

transitions between the metal and ligands give rise to absorption bands in the UV-Vis region.

The color of the compound is a direct consequence of these absorptions.

Table 3: UV-Visible Absorption Data for Ammonium Osmium Chloride

Solvent λ_max (nm)
Molar
Absorptivity (ε,
L mol⁻¹ cm⁻¹)

Assignment Reference

Data not

available

Data not

available

Data not

available

Data not

available
-

Note: Specific UV-Vis absorption maxima and molar absorptivity values for ammonium
osmium chloride are not available in the reviewed literature.

Experimental Protocols
Detailed and standardized protocols are essential for the accurate determination of the

magnetic and spectroscopic properties of inorganic complexes like ammonium osmium
chloride.

Synthesis of Ammonium Osmium Chloride
A common method for the preparation of ammonium hexachloroosmate(IV) involves the

reduction of osmium tetroxide (OsO₄) or potassium osmate in the presence of hydrochloric acid

and an ammonium salt.[1]

Caption: Synthesis of Ammonium Osmium Chloride.

Magnetic Susceptibility Measurement (Gouy Method)
The Gouy method is a classical technique for determining the magnetic susceptibility of a solid

sample. It involves measuring the apparent change in mass of a sample when it is placed in a

magnetic field.
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Gouy Method Workflow

Pack powdered (NH₄)₂[OsCl₆]
 into a cylindrical Gouy tube

Weigh the sample without
 an applied magnetic field (m₁)

Position the sample between
 the poles of an electromagnet

Weigh the sample with the
 magnetic field on (m₂)

Calculate mass change (Δm = m₂ - m₁)
 and determine magnetic susceptibility (χ)

Click to download full resolution via product page

Caption: Gouy Method for Magnetic Susceptibility.

Procedure:

A long, cylindrical tube is filled uniformly with the powdered ammonium osmium chloride
sample.

The tube is suspended from a balance, and its weight is measured in the absence of a

magnetic field.

A strong electromagnet is turned on, creating a magnetic field that is strong at the bottom of

the tube and negligible at the top.

The apparent change in the weight of the sample is measured. A paramagnetic sample will

be pulled into the magnetic field, resulting in an apparent increase in weight, while a

diamagnetic sample will be pushed out, causing an apparent decrease in weight.

The magnetic susceptibility can be calculated from the change in weight, the strength of the

magnetic field, and the dimensions of the sample.

UV-Vis Spectroscopy
UV-Vis spectroscopy is used to measure the absorption of light in the ultraviolet and visible

regions of the electromagnetic spectrum.
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UV-Vis Spectroscopy Workflow

Dissolve a known concentration of
 (NH₄)₂[OsCl₆] in a suitable solvent

Record the spectrum of the pure solvent
 in a cuvette to establish a baseline

Record the absorption spectrum
 of the sample solution

Identify absorption maxima (λ_max)
 and calculate molar absorptivity (ε)

Click to download full resolution via product page

Caption: UV-Vis Spectroscopy Experimental Workflow.

Procedure:

A solution of ammonium osmium chloride of a known concentration is prepared in a

suitable non-absorbing solvent.

A cuvette is filled with the pure solvent to record a baseline spectrum (blank).

The cuvette is then filled with the sample solution, and its absorption spectrum is recorded

over a range of wavelengths.

The wavelengths of maximum absorbance (λ_max) are identified from the spectrum.

The molar absorptivity (ε) at each λ_max can be calculated using the Beer-Lambert law: A =

εcl, where A is the absorbance, c is the molar concentration, and l is the path length of the

cuvette.

Logical Relationships and Interpretations
The magnetic and spectroscopic properties of ammonium osmium chloride are intrinsically

linked to its electronic structure.
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Interrelation of Properties

Electronic Structure of Os(IV) (5d⁴)
 in [OsCl₆]²⁻

Strong Spin-Orbit Coupling d-d Electronic Transitions Molecular Vibrations
(Os-Cl, N-H)

Influences bonding

Magnetic Properties
(μ_eff, χ_M)

Spectroscopic Properties
(UV-Vis, IR, Raman)

Determines ground state UV-Vis Absorption IR/Raman Activity

Click to download full resolution via product page

Caption: Relationship between Electronic Structure and Properties.

The d-electron configuration of the Os(IV) center determines the possible electronic transitions

that can be observed in the UV-Vis spectrum. The energies of these transitions are influenced

by the ligand field strength of the chloride ions. The magnetic properties are a direct

consequence of the spin state and any orbital contribution to the magnetic moment, which in

the case of heavier elements like osmium, is significantly affected by spin-orbit coupling.

Vibrational spectroscopy probes the bonding within the complex, providing information on the

Os-Cl and N-H stretching and bending modes.

Conclusion
Ammonium osmium chloride serves as a significant compound in the study of 5d transition

metal chemistry. While its general properties are established, this guide highlights a notable

gap in the publicly available, detailed quantitative data regarding its magnetic susceptibility and

UV-Visible absorption characteristics. Theoretical considerations point towards a low-spin d⁴

configuration for the Os(IV) center, with strong spin-orbit coupling potentially leading to a non-
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magnetic ground state. The experimental verification of these magnetic properties, along with a

thorough analysis of its electronic spectrum, would provide valuable insights for researchers.

The provided experimental protocols offer a standardized approach for obtaining this missing

data, thereby enabling a more complete understanding of this compound's physicochemical

behavior. This, in turn, will facilitate its more effective use in research and development,

including potential applications in catalysis and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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